![molecular formula C8H18O2<br>(CH3)3COOC(CH3)3<br>(CH3)3COOC(CH3)3<br>C8H18O2 B095025 Di-tert-butyl peroxide CAS No. 110-05-4](/img/structure/B95025.png)
Di-tert-butyl peroxide
Overview
Description
Di-tert-butyl peroxide (DTBP) is an organic peroxide compound with the chemical formula C8H18O2. It is a colorless, volatile liquid with a sweet odor. DTBP is used as an initiator in polymerization reactions and as a catalyst in organic synthesis. It is also used in the production of polymers and other materials, and as a cross-linker in the production of polyolefins. DTBP is a highly oxidizing compound and is therefore used in a variety of industrial and research applications.
Scientific Research Applications
In Diesel Engines : DTBP is known to accelerate spontaneous ignition of practical fuels in diesel engines. However, it can also retard ignition of pure hydrocarbon fuels under cold-starting conditions. This dual role suggests its potential in modifying engine performance and emission characteristics (Clothier, Heck, & Pritchard, 2000).
Thermal Runaway Reactions : DTBP's thermal stability and reactive compatibility have been evaluated to understand its potential for causing thermal decomposition reactions. Such studies are crucial for safety in chemical industries (Chu, Chen, Tseng, Tsai, & Shu, 2011).
Initiator for Polymerization : DTBP has been used as an initiator in the polymerization of styrene, contributing to our understanding of the polymerization process and the structure of polymers formed (Allen & Bevington, 1961).
Oxidative Difunctionalization of Alkenes : It mediates oxidative 1,2-difunctionalization of activated alkenes, which is a novel organomediated strategy for alkene difunctionalization (Zhou, Wang, Song, Liu, Wei, & Li, 2013).
Thermal Hazard Analysis : DTBP's thermal hazard characteristics have been studied using green thermal analysis technology, providing insights into its safe handling and storage in industrial settings (Tseng & Lin, 2011).
Combustion Characteristics : Studies on its combustion characteristics provide data essential for understanding and predicting its behavior in various applications, such as in fuel additives and industrial processes (Preußker, Döntgen, Firaha, Leonhard, & Heufer, 2020).
Chemical Reactions in Leather Processing : Its role in the oxidation of leather fat-liquors or grease, and its interaction with chromium compounds, has implications in the leather industry (Deng, 2012).
Methylation of Carbon Centers : DTBP's dual role as an oxidant and methyl source in methylation of carbon centers adjacent to nitrogen or aryl rings, making it significant in pharmaceutical research (Vasilopoulos, Krska, & Stahl, 2021).
Radical Generation in Solvents : Investigation into its thermolysis mechanism in different solvents provides insights into its reactivity and applications in chemical synthesis and analysis (Mekarbane & Tabner, 1998).
Thermal Lethality Assessments : Determination of thermal lethality distances generated by DTBP fireballs is crucial for safety management in industrial scenarios (Mbarki, Ettahir, & Guelzim, 2022).
Mechanism of Action
Target of Action
DTBP is an organic compound consisting of a peroxide group bonded to two tert-butyl groups . Its primary targets are various chemical reactions where it acts as a radical initiator .
Mode of Action
The peroxide bond in DTBP undergoes homolysis at temperatures above 100 °C . This decomposition reaction proceeds via the generation of methyl radicals . The radicals then interact with other molecules, initiating various chemical reactions .
Biochemical Pathways
DTBP is often used in organic synthesis and polymer chemistry . It can initiate free radical polymerization, a process critical for creating various types of polymers . Additionally, it can be used in the esterification of primary benzylic C-H bonds with carboxylic acids .
Pharmacokinetics
The activation energy and frequency factor, key parameters in chemical kinetics, have been studied extensively .
Result of Action
The primary result of DTBP’s action is the initiation of free radical reactions. These reactions lead to various outcomes depending on the specific reactants involved. For example, it can lead to the formation of polymers in polymer chemistry or the creation of new compounds in organic synthesis .
Action Environment
The efficacy and stability of DTBP are influenced by environmental factors such as temperature . It is one of the most stable organic peroxides, due to the tert-butyl groups being bulky . It should be handled with care as it is flammable and can cause irritation .
Safety and Hazards
DTBP is an irritant to the nose, eyes, and skin . It is also flammable, so it should be handled with care . Safety precautions include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding getting it in eyes, on skin, or on clothing, avoiding ingestion and inhalation, keeping away from clothing and other combustible materials, and keeping away from open flames, hot surfaces and sources of ignition .
Future Directions
DTBP has been a model compound for studying thermokinetics of organic peroxide and standardization of the DSC or adiabatic calorimeter . It has been used in engines where oxygen is limited, since the molecule supplies both the oxidizer and the fuel . It has also been used in the synthesis of oxindole and in the study of the effects of DTBP on waste cooking oil biodiesel-diesel blends .
Biochemical Analysis
Biochemical Properties
The biochemical properties of Di-tert-butyl peroxide are largely defined by its peroxy oxygen bond (–O–O–), which can easily be broken down due to its highly active characteristics . This bond undergoes homolytic decomposition, releasing heat and non-condensable gases . The thermal decomposition of this compound obeys the n-th order reaction and the type of Arrhenius equation .
Molecular Mechanism
The molecular mechanism of this compound is primarily based on its thermal decomposition. The cleavage of the O–O bond is fundamental to its reactivity . This decomposition can be influenced by various factors, including the presence of other molecules and the temperature .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its thermal decomposition is a key factor in these temporal effects
properties
IUPAC Name |
2-tert-butylperoxy-2-methylpropane | |
---|---|---|
Source | PubChem | |
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InChI |
InChI=1S/C8H18O2/c1-7(2,3)9-10-8(4,5)6/h1-6H3 | |
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InChI Key |
LSXWFXONGKSEMY-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)OOC(C)(C)C | |
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Molecular Formula |
C8H18O2, Array, (CH3)3COOC(CH3)3 | |
Record name | DI-TERT-BUTYL PEROXIDE | |
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Record name | DI-tert-BUTYL PEROXIDE | |
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Record name | di-t-butyl peroxide | |
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DSSTOX Substance ID |
DTXSID2024955 | |
Record name | Di-tert-butyl peroxide | |
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Molecular Weight |
146.23 g/mol | |
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Physical Description |
Di-tert-butyl peroxide is a clear colorless liquid. (NTP, 1992), Liquid, Clear, water-white or yellow liquid; Insoluble in water; [HSDB] Faintly yellow clear liquid; Insoluble in water; [MSDSonline], COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | DI-TERT-BUTYL PEROXIDE | |
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Record name | Peroxide, bis(1,1-dimethylethyl) | |
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Boiling Point |
232 °F at 760 mmHg (NTP, 1992), 111 °C | |
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Record name | Bis(1,1-dimethylethyl)peroxide | |
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Flash Point |
65 °F (NTP, 1992), 1 °C (34 °F) - closed cup, 65 °F (18 °C) - open cup, 12 °C - closed cup, 12 °C c.c. | |
Record name | DI-TERT-BUTYL PEROXIDE | |
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Record name | Bis(1,1-dimethylethyl)peroxide | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), In water, 100 mg/L at 25 °C, In water, 1.71 mg/L at 20 °C, pH 8.1, Insoluble in water, Soluble in styrene, ketones, most aliphatic and aromatic hydrocarbons, For more Solubility (Complete) data for Bis(1,1-dimethylethyl)peroxide (6 total), please visit the HSDB record page., Solubility in water: none | |
Record name | DI-TERT-BUTYL PEROXIDE | |
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Record name | Bis(1,1-dimethylethyl)peroxide | |
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Density |
0.704 at 68 °F (NTP, 1992) - Less dense than water; will float, 0.7910 at 25 °C/25 °C, Relative density (water = 1): 0.8 | |
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Vapor Density |
5.03 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 5.03, Relative vapor density (air = 1): 5 | |
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Vapor Pressure |
19.51 mmHg at 68 °F (NTP, 1992), 25.1 [mmHg], 25.1 mm Hg at 25 °C /calculated from experimentally derived coefficients/, Vapor pressure, kPa at 20 °C: 2.6 | |
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Color/Form |
Clear, water-white liquid, Liquid at 20 °C, Yellow liquid | |
CAS RN |
110-05-4 | |
Record name | DI-TERT-BUTYL PEROXIDE | |
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Melting Point |
-40 °F (NTP, 1992), -40 °C, MP: -29 °C | |
Record name | DI-TERT-BUTYL PEROXIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/6178 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | Bis(1,1-dimethylethyl)peroxide | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1326 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | DI-tert-BUTYL PEROXIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1019 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
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Retrosynthesis Analysis
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